
overcoming CVT-313 CDK5 off-target inhibition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cvt-313

CAS No.: 199986-75-9

Cat. No.: S524588

Get Quote

CVT-313 Inhibition Profile

The core issue is that CVT-313 inhibits both CDK2 and CDK5 at similar, sub-micromolar concentrations.

The table below summarizes its key inhibitory activities.

Target Reported IC₅₀ / Inhibition Experimental Context

CDK2 0.5 μM [1] In vitro (cell-free) assay

CDK2 0.18 to 0.5 μM [2] Not specified

CDK5 0.42 μM [2] Not specified

CDK1/cyclin B 4.2 μM [3] Not specified

CDK4/cyclin D1 215 μM [3] Not specified

This profile shows that CVT-313 is a potent inhibitor of CDK2 and CDK5, with significantly less potency

against CDK1 and CDK4 [2] [3]. This narrow selectivity is the source of its off-target effects.
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To troubleshoot experiments involving CVT-313 and CDK5, you need a reliable method to measure CDK5

activity directly. The following peer-reviewed protocol outlines how to perform an active CDK5

immunoprecipitation and kinase assay [4].

Start: Prepare Cell Lysate

Immunoprecipitate
CDK5-activator complex

Wash Beads
(Equilibrate in kinase buffer)

Kinase Reaction
(Histone H1 + [γ-³²P]ATP)

SDS-PAGE and Transfer

Analysis
(Visualize H1 phosphorylation & 

immunoblot for CDK5)

Click to download full resolution via product page

The key steps in this workflow are:

Immunoprecipitation: The protocol uses a specific lysis buffer designed to preserve both the p35

and p39 activator complexes with CDK5, allowing measurement of total cellular CDK5 activity [4].
Kinase Reaction: The immunoprecipitated active CDK5 complex is incubated with its classic

substrate, Histone H1, and radioactive ATP.
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Analysis: Phosphorylation of Histone H1 is visualized and quantified to measure CDK5 activity,

which is then normalized to the amount of CDK5 protein immunoprecipitated [4].

Troubleshooting and Mitigation Strategies

Based on the search results, here are key points you can include in your FAQs and guides:

Confirm the Off-Target Effect: If a researcher observes a biological effect with CVT-313, they should

not assume it is solely due to CDK2 inhibition. The immunoprecipitation kinase assay described
above is the gold standard for confirming whether CDK5 activity is being affected in their specific

experimental system [4].
Employ Control Experiments: Use selective CDK2 inhibitors that do not target CDK5 to disentangle

the effects. The search results mention drugs like Palbociclib (a CDK4/6 inhibitor that has been
repurposed for inflammation via off-label pathways) [5]. However, note that another search result

discusses rapid adaptation to CDK2 inhibition, highlighting the intrinsic plasticity of the cell cycle [6].
This complexity underscores the need for careful experimental design.

Explore Alternative Inhibitors: For researchers specifically interested in targeting CDK5, note that
the search results indicate a ongoing challenge. One study states that "none of the molecules have

been reported to selectively inhibit Cdk5," and the search for specific CDK5 inhibitors remains an
active area of drug discovery [7] [8]. New machine learning-based approaches are being developed

to discover novel CDK5 inhibitors [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CVT-313 | CDK inhibitor | Mechanism | Concentration [selleckchem.com]

2. CVT 313 | Cyclin-dependent Kinase Inhibitors [rndsystems.com]

3. CVT-313 [enzo.com]

4. Active Cdk5 Immunoprecipitation and Kinase Assay [bio-protocol.org]

5. Drug repurposing of cyclin-dependent kinase inhibitors for ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://bio-protocol.org/en/bpdetail?id=2363&type=0
https://www.smolecule.com/products/s524588?utm_src=pdf-body
https://bio-protocol.org/en/bpdetail?id=2363&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC12147649/
https://www.sciencedirect.com/science/article/pii/S0092867423005329
https://pmc.ncbi.nlm.nih.gov/articles/PMC12562681/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502400/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9502400/
https://www.smolecule.com/products/s524588?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/cvt-313.html
https://www.rndsystems.com/products/cvt-313_6174
https://www.enzo.com/product/cvt-313/
https://bio-protocol.org/en/bpdetail?id=2363&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC12147649/
https://www.smolecule.com/products/s524588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


6. Rapid adaptation to CDK2 inhibition exposes intrinsic cell ... [sciencedirect.com]

7. Targeting a Tau Kinase Cdk5, Cyclin-Dependent Kinase [pmc.ncbi.nlm.nih.gov]

8. Machine Learning-Based Virtual Screening for the ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [overcoming CVT-313 CDK5 off-target inhibition]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b524588#overcoming-cvt-

313-cdk5-off-target-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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